5-(Benzyloxy)-2-bromobenzaldehyde
Cat. No. B113107
Key on ui cas rn:
85604-06-4
M. Wt: 291.14 g/mol
InChI Key: NUBOCIQJROMWLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:11][CH2:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1.[Br:1][c:2]1[c:3]([CH:4]=[O:5])[cH:6][c:7]([OH:10])[cH:8][cH:9]1.[C:19](=[O:20])([O-:21])[O-:22].[Cs+:23].[Cs+:24].[O:25]=[CH:26][N:27]([CH3:28])[CH3:29]>>[Br:1][c:2]1[c:3]([CH:4]=[O:5])[cH:6][c:7]([O:10][CH2:12][c:13]2[cH:14][cH:15][cH:16][cH:17][cH:18]2)[cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1cc(O)ccc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cs+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cs+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=Cc1cc(OCc2ccccc2)ccc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
